4-Amino-3,3-difluorobutanoic acid hydrochloride

• IUPAC Name: 4-amino-3,3-difluorobutanoic acid;hydrochloride
• InChI: InChI=1S/C4H7F2NO2.ClH/c5-4(6,2-7)1-3(8)9;/h1-2,7H2,(H,8,9);1H
• InChI Key: ZSZXCSUWRYRIKE-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)C(CN)(F)F.Cl
• Molecular Formula: C4H8ClF2NO2
• Molecular Weight: 175.56 g/mol
• CAS No.: 1423034-23-4

Description

4-Amino-3,3-difluorobutanoic acid hydrochloride is a chemical compound with the CAS Number: 1423034-23-4. It has a molecular weight of 175.56 and its IUPAC name is this compound. The compound is typically stored at 4 degrees Celsius and is usually in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C4H7F2NO2.ClH/c5-4(6,2-7)1-3(8)9;/h1-2,7H2,(H,8,9);1H. This code provides a specific description of the molecule’s structure, including the positions of the fluorine atoms and the amino and carboxyl groups.

Physical and Chemical Properties Analysis

This compound is a powder. It has a molecular weight of 175.56. The compound is typically stored at 4 degrees Celsius.

Scientific Research Applications

Synthesis of Fluorinated Amino Acids

4-Amino-3,3-difluorobutanoic acid hydrochloride is utilized in the synthesis of valuable fluorinated amino acids. For instance, (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine have been synthesized using a methodology that starts from a related compound, 4,4,4-trifluoro-3-methylbutanoic acid. This process involves several steps, including conversion to a chiral oxazoline, oxidative rearrangement, and hydrogenation, to produce these amino acids as hydrochloride salts (Pigza, Quach, & Molinski, 2009).

Derivatives for Anti-Cancer Drugs

A difluoro-derivative of the anti-cancer drug chlorambucil, synthesized from a precursor similar to 4-amino-3,3-difluorobutanoic acid, has been developed. This compound, known as 3,3-difluorochlorambucil, is synthesized through a seven-stage process, indicating the potential of such fluorinated compounds in pharmaceutical applications (Buss, Coe, & Tatlow, 1986).

Substrates for Enzyme Studies

Substituted 4-aminobutanoic acids, including variants of 4-amino-3,3-difluorobutanoic acid, have been studied as substrates for gamma-aminobutyric acid aminotransferase. These studies are essential for understanding the enzymatic processes involving neurotransmitters in the brain (Silverman & Levy, 1981).

Tetrazole-Containing Derivatives

The compound's reactivity has been utilized to create tetrazole-containing derivatives, indicating its potential in organic synthesis and pharmaceutical applications. These derivatives have been synthesized by reacting this compound with specific reagents to achieve the desired chemical transformations (Putis, Shuvalova, & Ostrovskii, 2008).

Development of Fluorescence Probes

This compound has been used in the development of novel fluorescence probes to detect reactive oxygen species. Such probes are valuable in studying the roles of reactive species in biological and chemical processes (Setsukinai et al., 2003).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.